3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine

• IUPAC Name: 1-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-3-pyrazol-1-ylpropan-1-one
• InChI: InChI=1S/C18H24N8O/c1-23-16(13-24-11-7-19-14-24)21-22-18(23)15-4-2-8-25(12-15)17(27)5-10-26-9-3-6-20-26/h3,6-7,9,11,14-15H,2,4-5,8,10,12-13H2,1H3
• InChI Key: HEDLGOWKKXBEER-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)C(=O)CCN3C=CC=N3)CN4C=CN=C4
• Molecular Formula: C18H24N8O
• Molecular Weight: 368.4 g/mol

Description

The compound belongs to a class of chemicals known for their complex heterocyclic structures, which often exhibit a wide range of biological activities. These activities make them of interest for various applications in medicinal chemistry and drug development. The presence of imidazole, triazole, pyrazole, and piperidine rings in its structure suggests potential pharmacological activities, given these moieties are frequently found in biologically active compounds.

Synthesis Analysis

Synthesis of such complex molecules typically involves multi-step reactions, starting from simpler heterocyclic precursors. For example, the synthesis of related compounds often utilizes nucleophilic aromatic substitution reactions, followed by ring-closure reactions to introduce the desired heterocyclic components (Shestopalov et al., 2002). Additionally, arylation of azoles with halopyridines, followed by reduction, has been employed for constructing similar frameworks (Shevchuk et al., 2012).

Molecular Structure Analysis

The molecular structure of such compounds can be elucidated using X-ray crystallography, which provides detailed information on the arrangement of atoms within the molecule. For compounds with similar structures, investigations have highlighted the importance of intermolecular interactions, such as hydrogen bonding, in determining the molecular packing within the crystal lattice (Shawish et al., 2021).